Cas no 1518585-31-3 (3-(2-fluoro-5-methylphenyl)methylazetidine)

• Product Name: 3-(2-fluoro-5-methylphenyl)methylazetidine
• CAS No: 1518585-31-3
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5948772
• PubChem ID: 83808397
• Update Time: 2025-06-11

3-(2-fluoro-5-methylphenyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)methylazetidine
• EN300-1846567
• 3-[(2-fluoro-5-methylphenyl)methyl]azetidine
• 1518585-31-3

• Inchi： 1S/C11H14FN/c1-8-2-3-11(12)10(4-8)5-9-6-13-7-9/h2-4,9,13H,5-7H2,1H3
• InChI Key： DPNGWVWJFMCMKO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CC1CNC1

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-fluoro-5-methylphenyl)methylazetidine

Introduction to 3-(2-Fluoro-5-methylphenyl)methylazetidine (CAS No. 1518585-31-3)

3-(2-Fluoro-5-methylphenyl)methylazetidine (CAS No. 1518585-31-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring and substituted phenyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of 3-(2-fluoro-5-methylphenyl)methylazetidine.

The chemical structure of 3-(2-fluoro-5-methylphenyl)methylazetidine is defined by its azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. The presence of the azetidine ring imparts unique chemical and biological properties to the molecule. The substitution at the 3-position with a (2-fluoro-5-methylphenyl)methyl group further enhances its structural complexity and functional diversity. This specific substitution pattern has been shown to influence the compound's pharmacological profile, making it an attractive target for drug development.

The synthesis of 3-(2-fluoro-5-methylphenyl)methylazetidine involves several well-established chemical reactions. One common approach is the nucleophilic substitution of a halide with an azetidine derivative. For instance, the reaction between 1-bromo-2-fluoro-5-methylbenzene and azetidine in the presence of a suitable base can yield the desired product. Another method involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination, which can provide high yields and excellent regioselectivity. These synthetic routes have been optimized to ensure high purity and yield, making them suitable for large-scale production in pharmaceutical settings.

In terms of biological properties, 3-(2-fluoro-5-methylphenyl)methylazetidine has shown promising activity in various assays. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit agonist or antagonist activity towards specific GPCRs, such as serotonin receptors and dopamine receptors. These interactions can have significant implications for treating neurological disorders, including depression, anxiety, and schizophrenia.

Recent research has also explored the potential of 3-(2-fluoro-5-methylphenyl)methylazetidine in cancer therapy. Preclinical studies have shown that this compound can inhibit the growth of certain cancer cell lines by modulating signaling pathways involved in cell proliferation and apoptosis. For example, it has been reported to downregulate the expression of pro-survival proteins such as Bcl-2 and upregulate pro-apoptotic proteins like Bax. These findings suggest that 3-(2-fluoro-5-methylphenyl)methylazetidine could be developed as a novel anticancer agent with a unique mechanism of action.

Beyond its direct biological effects, 3-(2-fluoro-5-methylphenyl)methylazetidine has also been investigated for its use as a building block in drug discovery programs. The versatility of its chemical structure allows for easy modification through functional group manipulation, enabling researchers to explore a wide range of analogs with enhanced potency and selectivity. This flexibility is particularly valuable in optimizing lead compounds for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-fluoro-5-methylphenyl)methylazetidine in various therapeutic indications. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further investigation into its potential clinical applications.

In conclusion, 3-(2-fluoro-5-methylphenyl)methylazetidine (CAS No. 1518585-31-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapies for neurological disorders and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, highlighting its importance in modern drug discovery efforts.